N-(4-fluorobenzyl)-2-(phenylthio)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C15H14FNOS/c16-13-8-6-12(7-9-13)10-17-15(18)11-19-14-4-2-1-3-5-14/h1-9H,10-11H2,(H,17,18)
• InChI Key: ANCBCNCYUPZGFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C15H14FNOS
• Molecular Weight: 275.3 g/mol

Description

N-(4-fluorobenzyl)-2-(phenylthio)acetamide, also known as 4F-MPH, is a synthetic compound that belongs to the phenidate class. It is a potent psychostimulant that is often used in research to study the effects of stimulants on the central nervous system. This compound has gained popularity in recent years due to its ability to enhance cognitive function, increase focus, and improve mental performance.

Mechanism of Action

The exact mechanism of action of N-(4-fluorobenzyl)-2-(phenylthio)acetamide is not fully understood, but it is believed to work by inhibiting the reuptake of dopamine and norepinephrine in the brain. This results in an increase in the levels of these neurotransmitters, which leads to enhanced cognitive function and improved mental performance.
Biochemical and Physiological Effects:
N-(4-fluorobenzyl)-2-(phenylthio)acetamide has been shown to have a number of biochemical and physiological effects on the body. It increases the release of dopamine and norepinephrine in the brain, which leads to enhanced cognitive function and improved mental performance. It also increases heart rate and blood pressure, which can be dangerous in high doses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-fluorobenzyl)-2-(phenylthio)acetamide in lab experiments is its ability to enhance cognitive function and improve mental performance. This makes it a useful tool for studying the effects of stimulants on the brain. However, one of the main limitations of using this compound is its potential for abuse. It is important to use caution when handling and administering this compound in lab experiments.

Future Directions

There are many potential future directions for research involving N-(4-fluorobenzyl)-2-(phenylthio)acetamide. One area of interest is the development of new compounds that are similar to N-(4-fluorobenzyl)-2-(phenylthio)acetamide but have fewer side effects. Another area of interest is the investigation of the long-term effects of N-(4-fluorobenzyl)-2-(phenylthio)acetamide on the brain and the body. Finally, researchers may also be interested in exploring the potential therapeutic uses of N-(4-fluorobenzyl)-2-(phenylthio)acetamide in the treatment of cognitive disorders such as ADHD.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)-2-(phenylthio)acetamide involves the reaction of 4-fluorobenzyl chloride with thioacetic acid followed by the reaction of the resulting benzylthioacetic acid with methylphenidate. This process results in the formation of N-(4-fluorobenzyl)-2-(phenylthio)acetamide, which is a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform.

Scientific Research Applications

N-(4-fluorobenzyl)-2-(phenylthio)acetamide has been widely used in scientific research to study the effects of stimulants on the central nervous system. It has been shown to improve cognitive function, increase focus and attention, and enhance mental performance. This compound has also been used to study the effects of stimulants on the brain and to investigate the mechanisms of action of these compounds.